2,3-Difluoro-1-iodo-4-isopropoxybenzene

• Molecular Formula: C9H9F2IO
• Molecular Weight: 298.07 g/mol
• IUPAC Name: 2,3-difluoro-1-iodo-4-propan-2-yloxybenzene
• InChI: InChI=1S/C9H9F2IO/c1-5(2)13-7-4-3-6(12)8(10)9(7)11/h3-5H,1-2H3
• InChI Key: OGXBILBPXQQMHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=C(C=C1)I)F)F

Description

This structure confers distinct electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis.

Synthesis and Applications:
The compound is synthesized via multi-step reactions involving halogenation and etherification. For instance, European patent applications describe its use in preparing pyrrolo-pyridazine derivatives, where it serves as a key aryl halide intermediate . Its iodine substituent facilitates cross-coupling reactions (e.g., Suzuki or Ullmann), while the isopropoxy group contributes to solubility and steric modulation.

Biological Activity

2,3-Difluoro-1-iodo-4-isopropoxybenzene is an organic compound characterized by its unique molecular structure, which includes two fluorine atoms, one iodine atom, and an isopropoxy group attached to a benzene ring. Its molecular formula is $C_{10}H_{10}F_2I$ with a molecular weight of approximately 288.09 g/mol. The presence of halogens (fluorine and iodine) in its structure makes this compound particularly interesting for various biological applications.

Synthesis

The synthesis of 2,3-Difluoro-1-iodo-4-isopropoxybenzene typically involves multi-step organic synthesis techniques. Common methods include:

• Halogenation : Introduction of fluorine and iodine atoms through electrophilic aromatic substitution.
• Alkylation : Addition of the isopropoxy group via nucleophilic substitution reactions.

Biological Activity

Research indicates that compounds with similar structures exhibit significant biological activities, including antimicrobial and anti-inflammatory properties. The halogenated nature of 2,3-Difluoro-1-iodo-4-isopropoxybenzene may enhance its interaction with biological targets, potentially leading to increased efficacy in therapeutic applications.

Potential Applications

The biological activity of 2,3-Difluoro-1-iodo-4-isopropoxybenzene suggests potential applications in:

• Medicinal Chemistry : As a candidate for drug development due to its unique structural properties.
• Antimicrobial Agents : Similar compounds have demonstrated effectiveness against various pathogens.
• Anti-inflammatory Drugs : The compound's ability to modulate inflammatory pathways could be explored.

Interaction Studies

Interaction studies involving 2,3-Difluoro-1-iodo-4-isopropoxybenzene focus on its reactivity and binding affinity with biological macromolecules. Halogenated compounds often exhibit enhanced interactions with proteins and nucleic acids, which could lead to novel therapeutic strategies.

Case Studies

Various studies have examined the biological activity of structurally related compounds:

• Antimicrobial Efficacy : A study demonstrated that halogenated benzene derivatives exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Mechanisms : Research indicated that similar compounds could inhibit the production of pro-inflammatory cytokines in vitro.

Comparative Analysis

The following table compares 2,3-Difluoro-1-iodo-4-isopropoxybenzene with structurally similar compounds regarding their unique features and potential biological activities:

Compound Name	Molecular Formula	Unique Features
2,3-Difluoro-1-iodo-4-isopropoxybenzene	C10H10F2I	Contains two fluorine atoms and one iodine
1,3-Difluoro-2-iodo-4-isopropoxybenzene	C10H10F2I	Different positioning of halogens
1-Iodo-2,3-difluorobenzene	C7H5F2I	Lacks isopropoxy group; simpler structure
1-Fluoro-2,3-diiodobenzene	C7H5F2I	Contains two iodine atoms; no isopropoxy group

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Properties

The compound’s reactivity and physical properties are influenced by its substituents. Below is a comparative analysis with hypothetical analogs (inferred from patent data and substituent chemistry):

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
2,3-Difluoro-1-iodo-4-isopropoxybenzene	2-F, 3-F, 1-I, 4-OiPr	~298.06 (estimated)	High reactivity in cross-coupling; used in pyrrolo-pyridazine synthesis
2,3-Difluoro-4-iodobenzaldehyde	2-F, 3-F, 4-I, 1-CHO	266.96	Aldehyde group enables condensation reactions; LCMS m/z 509 for derivatives
5-Bromo-2-(2-methoxyethoxy)benzoic acid	5-Br, 2-OCH2CH2OMe, 1-COOH	289.11	Carboxylic acid functionality for conjugation; discontinued
4-(4,4,6-Trimethyl-dioxaborinan-2-yl)fluorobenzene	4-Boronate, 1-F	222.06	Boronate ester for Suzuki couplings; >95% purity

Key Observations:

Halogen Effects :

• Iodo vs. Bromo : Iodine’s larger atomic radius and weaker C-I bond enhance oxidative addition in cross-coupling reactions compared to bromine. However, brominated analogs (e.g., 5-Bromo-2-(2-methoxyethoxy)benzoic acid) may offer cost or stability advantages .
• Fluorine : Electron-withdrawing fluorine atoms increase electrophilicity at the aryl ring, directing substitution reactions .

Alkoxy Group Variations: Isopropoxy (OiPr) vs.

Functional Group Diversity :

• Aldehyde (e.g., 2,3-Difluoro-4-iodobenzaldehyde) and boronate groups enable diverse reactivity profiles, such as condensations (aldehyde) or Suzuki-Miyaura couplings (boronate) .

Commercial and Practical Considerations

• Availability : Discontinuation of 2,3-Difluoro-1-iodo-4-isopropoxybenzene contrasts with accessible analogs like 4-(4,4,6-Trimethyl-dioxaborinan-2-yl)fluorobenzene, which remains available at >95% purity .
• Cost : Iodinated compounds are often costlier than brominated or chlorinated versions due to iodine’s scarcity and handling requirements.